Cas no 1264481-56-2 (7-chloro-1H-indazole-3-carbonitrile)

• Product Name: 7-chloro-1H-indazole-3-carbonitrile
• CAS No: 1264481-56-2
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 6832234
• PubChem ID: 76846249
• Update Time: 2025-03-27

7-chloro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1264481-56-2
• 7-Chloro-1H-indazole-3-carbonitrile
• 7-chloro-1H-indazole-3-carbonitrile

• Inchi： 1S/C8H4ClN3/c9-6-3-1-2-5-7(4-10)11-12-8(5)6/h1-3H,(H,11,12)
• InChI Key： WVDXZQUKPWVKIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C#N)=NNC=21

Computed Properties

• Exact Mass: 177.0093748Da
• Monoisotopic Mass: 177.0093748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.5Ų